![molecular formula C11H5NO2 B8365138 5-Cyano-[1,2]naphthoquinone](/img/structure/B8365138.png)
5-Cyano-[1,2]naphthoquinone
Cat. No. B8365138
M. Wt: 183.16 g/mol
InChI Key: MJVRWGBVWDEJLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07132419B2
Procedure details
Treatment of 5-cyano-1-tetralone with selenium dioxide as described in Reference Example 1A yielded the corresponding 5-cyano-[1,2]naphthoquinone, which was coupled with 2,3-diamino-benzoic acid, diacetate salt, as described to yield the title compound.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:4]=1[CH2:5][CH2:6][CH2:7][C:8]2=[O:13])#[N:2].[Se](=O)=[O:15]>>[C:1]([C:3]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:4]=1[CH:5]=[CH:6][C:7](=[O:15])[C:8]2=[O:13])#[N:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)C1=C2CCCC(C2=CC=C1)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Se](=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C1=C2C=CC(C(C2=CC=C1)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
